Cas no 1261840-81-6 (Methyl 2-bromo-6-iodobenzoate)

• Product Name: Methyl 2-bromo-6-iodobenzoate
• CAS No: 1261840-81-6
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD11870176
• CID: 3161359
• PubChem ID: 71743537
• Update Time: 2025-04-21

Methyl 2-bromo-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-iodobenzoate
• BS-14792
• METHYL2-BROMO-6-IODOBENZOATE
• C8H6BrIO2
• 1261840-81-6
• MFCD11870176
• SCHEMBL19124929
• AKOS027254456
• CS-0131323
• SY119943
• FM177766

• MDL： MFCD11870176
• Inchi： 1S/C8H6BrIO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： FYAVLNMQBCJMLV-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C(=O)OC)Br

Computed Properties

• Exact Mass: 339.85959g/mol
• Monoisotopic Mass: 339.85959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų